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Compound of Interest

Compound Name: Tetromycin C1

Cat. No.: B15562502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetromycin C1 is a spirotetronate polyketide antibiotic with potent activity against Gram-

positive bacteria, including resistant strains such as MRSA and VRE.[1] Accurate and

reproducible in vitro and in vivo assays rely on the correct preparation and storage of stock

solutions. These application notes provide detailed protocols for the preparation, storage, and

handling of Tetromycin C1 stock solutions to ensure their stability and efficacy for

experimental use.

Chemical Properties of Tetromycin C1
A thorough understanding of the physicochemical properties of Tetromycin C1 is essential for

its proper handling and use in assays.

Property Value Reference

Molecular Formula C₅₀H₆₄O₁₄ [2][3][4][5]

Molecular Weight 889.03 g/mol [2][3]

Appearance
White solid / Colorless acicular

crystal
[1][6]

Purity ≥95% [1]
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Solubility of Tetromycin C1
Based on available data, Tetromycin C1 exhibits the following solubility characteristics:

Solvent Solubility Notes Reference

Dimethyl Sulfoxide

(DMSO)

Soluble. A

concentration of 25

mg/mL is achievable.

Anhydrous DMSO is

recommended to

prevent hydrolysis.

[1]

Methanol Soluble [1]

Ethanol May be soluble

General information

for related compounds

suggests potential

solubility.

[2]

Water
Low water solubility (<

1 mg/mL)
[1]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Tetromycin C1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM Tetromycin C1 stock solution in anhydrous

DMSO.

Materials:

Tetromycin C1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Sterile pipette tips
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Procedure:

Equilibrate Tetromycin C1: Allow the vial of Tetromycin C1 powder to come to room

temperature before opening to prevent condensation.

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 889.03 ( g/mol ) / 1000

Example for 1 mL of 10 mM stock: Mass = 1 mL x 10 mmol/L x 0.88903 g/mmol = 8.89

mg.

Weighing: Accurately weigh the calculated amount of Tetromycin C1 powder in a sterile

microcentrifuge tube.

Dissolution: Add the desired volume of anhydrous DMSO to the tube containing the

Tetromycin C1 powder.

Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming (up to

37°C) or sonication may be used to aid dissolution if necessary.[2] Ensure the solution is

clear before proceeding.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to avoid repeated freeze-thaw cycles and exposure to light.

Store the aliquots at -20°C for long-term storage. Reconstituted products are reported to be

stable for at least 6 months under these conditions.[1]

Protocol 2: Preparation of Working Solutions for Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution into an

aqueous buffer for use in biological assays.

Materials:

Tetromycin C1 high-concentration stock solution (from Protocol 1)

Sterile aqueous buffer appropriate for the assay (e.g., PBS, cell culture medium)
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Sterile pipette tips and tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the Tetromycin C1 DMSO stock solution at

room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the desired aqueous buffer to

achieve the final working concentration.

Important: Add the DMSO stock solution to the aqueous buffer and mix immediately to

minimize the risk of precipitation. The final concentration of DMSO in the assay should be

kept low (typically <0.5%) to avoid solvent-induced artifacts.

Use Immediately: It is recommended to prepare working solutions fresh for each experiment.

Aqueous solutions of tetracycline-related compounds can be unstable and are not

recommended for long-term storage.[6]

Stability and Storage Recommendations
To ensure the integrity of Tetromycin C1, the following storage and handling guidelines are

recommended:
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Condition Recommendation Rationale Reference

Solid Compound
Store at -20°C in a

desiccator.

Protects from

degradation due to

moisture and

temperature

fluctuations. Stability

is reported to be ≥ 4

years.

Stock Solution (in

DMSO)

Store in single-use

aliquots at -20°C,

protected from light.

Minimizes freeze-thaw

cycles and

photodegradation.

Stable for at least 6

months.

[1]

Working Solution

(Aqueous)

Prepare fresh before

each use. Do not

store.

Tetromycin C1 may

have limited stability in

aqueous solutions, a

characteristic of the

broader tetracycline

class of antibiotics.

[6][7]

Light Exposure

Minimize exposure to

light for both solid and

solutions. Use amber

or foil-wrapped tubes.

Tetracyclines are

known to be light-

sensitive.

[8]

pH
Avoid alkaline

conditions (pH > 7).

Tetracyclines are

generally more stable

in acidic to neutral pH

and can degrade

under alkaline

conditions.

[7][9][10]
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Workflow for Tetromycin C1 Stock and Working Solution Preparation

Stock Solution Preparation Working Solution Preparation

Start: Tetromycin C1 Powder Weigh Tetromycin C1 Dissolve in Anhydrous DMSO Vortex/Sonicate to Mix Aliquot into Amber Tubes Store at -20°C Thaw Stock AliquotFor Assay Use Serially Dilute in Assay Buffer Use Immediately in Assay

Click to download full resolution via product page

Caption: Workflow for preparing Tetromycin C1 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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